Cas no 412301-20-3 (5-amino-3-oxo-2,3-dihydro-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-amino-3-oxo-2,3-dihydro-1H-pyrazole-4-carboxylic acid
• CAS No: 412301-20-3
• MF: C₄H₅N₃O₃
• MW: 143.100800275803
• CID: 326439
• PubChem ID: 28307622
• Update Time: 2025-04-19

5-amino-3-oxo-2,3-dihydro-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylicacid, 5-amino-2,3-dihydro-3-oxo-
• 1H-Pyrazole-4-carboxylicacid,5-amino-2,3-dihydro-3-oxo-(9CI)
• 5-Amino-3-oxo-2,3-dihydro-1H-pyrazole-4-carboxylic acid
• AG-A-83360
• CTK1D5299
• MolPort-004-778-535
• 412301-20-3
• AKOS006314135
• 3-amino-5-oxo-1,2-dihydropyrazole-4-carboxylic acid
• DTXSID00651273
• 5-Amino-3-oxo-2,3-dihydro-1H-pyrazole-4-carboxylicacid
• EN300-149406
• 5-amino-3-oxo-2,3-dihydro-1H-pyrazole-4-carboxylic acid

• MDL： MFCD09971988
• Inchi： 1S/C4H5N3O3/c5-2-1(4(9)10)3(8)7-6-2/h(H,9,10)(H4,5,6,7,8)
• InChI Key： DUQFAQHENFQMTA-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=C(N)NN1

Computed Properties

• Exact Mass: 143.03309103g/mol
• Monoisotopic Mass: 143.03309103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 104Ų